Cas no 960049-21-2 (N-Nitrosopiperidine-d10)

• Product name: N-Nitrosopiperidine-d10
• CAS No: 960049-21-2
• MF: C₅H₁₀N₂O
• MW: 124.207317829132
• CID: 1058382
• PubChem ID: 59026730

N-Nitrosopiperidine-d10 Chemical and Physical Properties

Names and Identifiers

• N-Nitrosopiperidine-d10
• 2,2,3,3,4,4,5,5,6,6-decadeuterio-1-nitrosopiperidine
• N-Nitrosopiperidine-
• 1-Nitrosopiperidine-d10
• 2,2,3,3,4,4,5,5,6,6-decadeutero-1-nitrosopiperidine
• d10-1-nitroso-piperidine
• N-Nitrosopiperidin-D10
• N-Nitrosopiperidine-d101000µg
• NPI-d10
• NPIP-d10
• 1-Nitrosopiperidine-2,2,3,3,4,4,5,5,6,6-d10 (ACI)
• CS-0375585
• DB-298821
• 960049-21-2
• DTXSID80730873
• HY-W150598S
• 1-Nitroso(~2~H_10_)piperidine
• SCHEMBL4007001
• 1-nitroso(?H??)piperidine
• D98141

• Inchi： 1S/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H2/i1D2,2D2,3D2,4D2,5D2
• InChI Key： UWSDONTXWQOZFN-YXALHFAPSA-N
• SMILES： N(N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 124.142080406g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67000
• LogP: 1.09160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Nitrosopiperidines

Additional information on N-Nitrosopiperidine-d10

Introduction to N-Nitrosopiperidine-d10 (CAS No. 960049-21-2)

N-Nitrosopiperidine-d10 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This is primarily due to its unique structural properties and its applications in various scientific studies. The compound, identified by the CAS number 960049-21-2, is a deuterated derivative of N-nitrosopiperidine, which makes it particularly valuable for certain types of analytical and synthetic processes.

The molecular structure of N-Nitrosopiperidine-d10 consists of a piperidine ring substituted with a nitroso group (-NO) and deuterium atoms. This modification not only enhances the compound's stability but also allows for more precise isotopic labeling, which is crucial in modern analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for elucidating the structure and dynamics of complex molecules, particularly in drug discovery and development.

In recent years, there has been a growing interest in the use of isotopically labeled compounds like N-Nitrosopiperidine-d10 for research purposes. The deuterium-labeled version of this compound offers several advantages over its non-deuterated counterpart. For instance, it can be used to study metabolic pathways and interactions without interference from natural isotopes, thereby providing clearer and more accurate data. This has made it an invaluable tool in the study of drug metabolism and pharmacokinetics.

The pharmaceutical industry has been particularly keen on exploring the potential of N-Nitrosopiperidine-d10 in the development of new drugs. Its unique chemical properties make it a suitable candidate for use as an intermediate in the synthesis of various pharmacologically active compounds. Additionally, its isotopic labeling allows researchers to track the compound's behavior within biological systems more effectively, which can lead to the discovery of new therapeutic agents.

Recent studies have also highlighted the role of nitroso compounds in medicinal chemistry. Nitroso groups are known to participate in various chemical reactions, making them useful in the synthesis of complex molecules. The presence of these groups in N-Nitrosopiperidine-d10 enhances its reactivity, which can be leveraged to create novel drug candidates with improved efficacy and reduced side effects.

The use of CAS No. 960049-21-2 in research has been further supported by advancements in synthetic chemistry. Modern synthetic methods have made it possible to produce high-purity versions of this compound, ensuring that researchers can conduct their experiments with minimal interference from impurities. This has been particularly important in clinical trials, where the purity and consistency of compounds can significantly impact the outcome of studies.

In conclusion, N-Nitrosopiperidine-d10 represents a significant advancement in pharmaceutical research. Its unique properties and applications make it a valuable tool for scientists working in drug discovery, metabolism studies, and other areas of biomedical research. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in shaping the future of medicine.